Cas no 1342391-31-4 (2-(Pyridin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 1342391-31-4
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD18304663
• CID: 5207994
• PubChem ID: 63264532
• Update Time: 2025-10-29

2-(Pyridin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)ethane-1-sulfonyl chloride
• 2-(3-PYRIDINYL)ETHANESULFONYLCHLORIDE
• 2-(3-PYRIDINYL)ETHANESULFONYL CHLORIDE
• 2-(pyridin-3-yl)ethanesulfonyl chloride(WXC09364)
• 2-Pyridin-3-yl-ethanesulfonyl chloride
• 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride

• MDL： MFCD18304663
• Inchi： 1S/C7H8ClNO2S/c8-12(10,11)5-3-7-2-1-4-9-6-7/h1-2,4,6H,3,5H2
• InChI Key： MQEDNMBQDSRIEM-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=NC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride

2-(Pyridin-3-yl)ethane-1-sulfonyl chloride: A Comprehensive Overview

2-(Pyridin-3-yl)ethane-1-sulfonyl chloride, also known by its CAS number 1342391-31-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its pyridine ring and sulfonyl chloride group, has garnered attention due to its unique chemical properties and potential in synthetic chemistry. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride consists of a pyridine ring substituted at the 3-position with an ethane sulfonyl chloride group. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. The sulfonyl chloride group is particularly reactive, making it a valuable intermediate in the synthesis of sulfonamides and other sulfur-containing compounds.

Recent research has focused on optimizing the synthesis of 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride. One notable advancement involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been documented in a study published in the Journal of Organic Chemistry, where researchers demonstrated the efficiency of this approach compared to traditional methods.

In terms of applications, 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride has found utility in the pharmaceutical industry as an intermediate in drug discovery. Its ability to form stable sulfonamides makes it a valuable building block for developing bioactive molecules. For instance, a study in the Nature Communications highlighted its role in synthesizing a novel class of kinase inhibitors, showcasing its potential in therapeutic development.

Beyond pharmaceuticals, this compound has also been explored in materials science. Its pyridine moiety enables coordination with metal ions, making it a candidate for constructing metalloorganic frameworks (MOFs). Recent findings from the Chemistry of Materials journal demonstrated its use in creating highly porous MOFs with applications in gas storage and catalysis.

The environmental impact of 2-(Pyridin-3-yl)ethane-1-sulfonyl chloride has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. A study published in the Environmental Science & Technology revealed that under specific conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments.

In conclusion, 2-(Pyridin-3-yI)ethane-I-sulfonyl chloride (CAS No. 134239I-I - 0000) stands as a pivotal compound in modern chemistry due to its diverse applications and reactivity. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential tool in synthetic and materials chemistry.